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Compound of Interest

Compound Name: (+)-alpha-Santalene

Cat. No.: B1253104 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of (+)-alpha-Santalene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of (+)-alpha-santalene, a significant sesquiterpene found in sandalwood oil. The

document details its structural and physicochemical characteristics, stability, and solubility. It

also outlines established experimental protocols for its separation and analysis and illustrates

its biosynthetic pathway. This guide is intended to serve as a valuable resource for

professionals in research, and drug development.

Physical and Chemical Properties
(+)-alpha-Santalene is a tricyclic sesquiterpene that contributes to the characteristic woody

aroma of sandalwood oil.[1] Its chemical structure and properties have been the subject of

various studies, particularly in the fields of fragrance chemistry and natural product synthesis.

Structure and Nomenclature
IUPAC Name: (1R,4R,6R)-1,7-dimethyl-7-(4-methylpent-3-en-1-yl)tricyclo[2.2.1.0²,⁶]heptane

Molecular Formula: C₁₅H₂₄[2]

Molecular Weight: 204.35 g/mol [2]
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CAS Number: 512-61-8 (for alpha-santalene, stereochemistry often unspecified)[3]

Physicochemical Data
The following table summarizes the key physical and chemical properties of alpha-santalene. It

is important to note that much of the available data does not specify the particular enantiomer.

The values presented here are for alpha-santalene and should be considered representative

for (+)-alpha-santalene in the absence of more specific data. A specific optical rotation value

for the (+)-enantiomer is not readily available in the reviewed literature.

Property Value Reference(s)

Appearance Colorless to pale yellow liquid [4]

Boiling Point 247-248 °C at 760 mmHg [4][5]

Specific Gravity 0.895 to 0.901 @ 25 °C [4][5]

Refractive Index 1.480 to 1.486 @ 20 °C [4][5]

Solubility

Insoluble in water; Soluble in

ethanol, ether, and other

organic solvents.

[1]

Stability

Generally stable under normal

conditions but is sensitive to

light and air, which can lead to

oxidation.

[1]

Experimental Protocols
The isolation and analysis of (+)-alpha-santalene from natural sources, primarily sandalwood

oil, involve various chromatographic techniques. Below are detailed methodologies for its

separation by Medium Pressure Liquid Chromatography (MPLC) and analysis by Gas

Chromatography-Mass Spectrometry (GC-MS).

Separation by Medium Pressure Liquid Chromatography
(MPLC)
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MPLC is an effective technique for the preparative separation of sesquiterpenes. The use of a

silver nitrate-impregnated silica gel stationary phase is particularly advantageous for separating

unsaturated compounds like alpha-santalene.

Objective: To isolate alpha-santalene from a mixture of sesquiterpenes.

Materials and Equipment:

MPLC system with a pump, injection valve, and fraction collector.

Glass column packed with silver nitrate-impregnated silica gel (e.g., 230-400 mesh silica gel

impregnated with 10-20% w/w silver nitrate).

Mobile phase: n-Hexane (HPLC grade).

Sandalwood oil or a sesquiterpene-rich fraction.

Rotary evaporator.

Vials for fraction collection.

Methodology:

Column Packing: A slurry of silver nitrate-impregnated silica gel in n-hexane is prepared and

packed into the MPLC column to achieve a uniform bed.

Equilibration: The packed column is equilibrated by pumping n-hexane through it at a

constant flow rate until a stable baseline is achieved.

Sample Preparation: A solution of the sandalwood oil or sesquiterpene fraction is prepared in

a minimal amount of n-hexane.

Injection and Elution: The sample is injected onto the column, and elution is carried out with

n-hexane at a constant flow rate. The separation is based on the differential interaction of the

double bonds in the sesquiterpenes with the silver ions on the stationary phase.

Fraction Collection: Fractions are collected at regular intervals.
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Analysis of Fractions: The collected fractions are analyzed by GC-MS to identify those

containing pure alpha-santalene.

Solvent Removal: The solvent from the fractions containing pure alpha-santalene is removed

under reduced pressure using a rotary evaporator to yield the isolated compound.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a powerful analytical technique for the identification and quantification of volatile

compounds like (+)-alpha-santalene in complex mixtures such as essential oils.[6][7]

Objective: To identify and quantify (+)-alpha-santalene in a sample.

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Capillary column suitable for terpene analysis (e.g., HP-5MS, DB-5, or equivalent).

Helium carrier gas (high purity).

Sample of sandalwood oil or isolated alpha-santalene.

Solvent for dilution (e.g., n-hexane or dichloromethane).

Autosampler or manual syringe.

Methodology:

Sample Preparation: The essential oil sample is diluted in a suitable solvent (e.g., 1 µL of oil

in 1 mL of n-hexane).

GC-MS Parameters: The instrument is set up with the following typical parameters:

Injector Temperature: 250 °C

Injection Volume: 1 µL
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Split Ratio: 1:50 (can be adjusted based on sample concentration)

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp to 180 °C at a rate of 4 °C/minute.

Ramp to 280 °C at a rate of 10 °C/minute, hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/minute.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Data Acquisition and Analysis: The sample is injected, and the data is acquired. The resulting

chromatogram is analyzed by comparing the retention time and mass spectrum of the peaks

with those of an authentic standard of alpha-santalene and with mass spectral libraries (e.g.,

NIST, Wiley).[6][8]

Quantification: For quantitative analysis, a calibration curve is prepared using standard

solutions of alpha-santalene of known concentrations. The peak area of alpha-santalene in

the sample chromatogram is then used to determine its concentration.

Biosynthesis of (+)-alpha-Santalene
(+)-alpha-Santalene is biosynthesized in plants like Santalum album via the mevalonate (MVA)

pathway. The key precursor is farnesyl pyrophosphate (FPP), which is cyclized by the enzyme

(+)-alpha-santalene synthase.

Signaling Pathway Diagram
The following diagram illustrates the biosynthetic pathway leading to the formation of (+)-alpha-
santalene.
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Caption: Biosynthetic pathway of (+)-alpha-santalene from Acetyl-CoA.

Conclusion
This technical guide has summarized the key physical and chemical properties of (+)-alpha-
santalene, providing valuable data for researchers and professionals in related fields. The

detailed experimental protocols for MPLC and GC-MS offer practical guidance for the isolation

and analysis of this important sesquiterpene. The visualization of its biosynthetic pathway

provides a clear understanding of its natural production. While a specific optical rotation for the

(+)-enantiomer remains elusive in the readily available literature, the provided data serves as a

solid foundation for further research and application of (+)-alpha-santalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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